Cas no 2097997-43-6 (3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097997-43-6
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5724928
• PubChem ID: 122239145
• Update Time: 2025-06-20

3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-6-(5-methylpyrazin-2-yl)-1H-pyrimidine-2,4-dione
• 3-ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2097997-43-6
• F1967-7488
• AKOS040812123
• 2,4(1H,3H)-Pyrimidinedione, 3-ethyl-6-(5-methyl-2-pyrazinyl)-
• 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H12N4O2/c1-3-15-10(16)4-8(14-11(15)17)9-6-12-7(2)5-13-9/h4-6H,3H2,1-2H3,(H,14,17)
• InChI Key： LSHDIXXRZDVYTE-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=NC(C)=CN=2)=CC(N1CC)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• pka: 7.84±0.40(Predicted)

Additional information on 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097997-43-6)

3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine derivatives class, which is well-known for its broad spectrum of pharmacological applications. The molecular structure of this compound incorporates both pyrazine and tetrahydropyrimidine moieties, making it a promising candidate for further investigation in drug discovery and development.

The chemical formula of 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be represented as C₉H₁₁N₃O₂. This molecular composition suggests a complex interplay of functional groups that could contribute to its reactivity and interaction with biological targets. The presence of both ethyl and methyl substituents on the pyrazine ring, along with the dione functionality in the tetrahydropyrimidine core, provides multiple sites for chemical modification and functionalization.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. Pyrimidine derivatives have been extensively studied due to their ability to mimic natural nucleosides and interact with various biological pathways. The compound 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097997-43-6) represents an interesting example of such derivatives. Its unique structural features make it a potential scaffold for designing drugs targeting a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine-based molecules have shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. The specific arrangement of atoms in 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione could allow it to interact with targets such as kinases and other enzymes that are overexpressed in tumor cells. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain cancer-related pathways.

Another area where this compound shows promise is in the treatment of inflammatory and autoimmune diseases. The dione moiety in its structure could facilitate interactions with inflammatory mediators and cytokines. Researchers have been exploring how modifications to this core structure could enhance its ability to modulate immune responses without causing significant side effects. This makes 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione an attractive candidate for further development as an immunomodulatory agent.

The synthesis of 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the tetrahydropyrimidine core. Subsequent functionalization steps are then employed to introduce the ethyl group and the methyl-substituted pyrazine ring. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product.

In terms of pharmacokinetic properties, 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits interesting characteristics that make it suitable for further development as a drug candidate. Studies have shown that this compound has moderate solubility in both water and organic solvents, which is advantageous for formulation purposes. Additionally, preliminary pharmacokinetic studies suggest that it may have a reasonable bioavailability profile when administered orally or intravenously.

The safety profile of 3-Ethyl-6-(5-methylpyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is still under investigation; however preliminary toxicity studies have not revealed any major concerns at tested doses. This is an encouraging finding that warrants further exploration into its potential therapeutic applications without immediate safety concerns. As with any new compound entering preclinical or clinical development phases comprehensive toxicological assessments will be conducted before human trials can begin.

Future directions for research on 3-Ethylhex(5methylpyr)tet(24d)one(CAS 2097997436) include exploring its mechanism(s) of action through both computational modeling techniques alongside experimental validation approaches such as enzyme assays cell culture models genetic knockout systems etc.. These efforts would help elucidate how exactly this molecule interacts within complex biological systems thereby providing insights into possible therapeutic benefits while minimizing risks associated with off-target effects or adverse reactions during treatment regimens incorporating it into clinical practice settings one day down line if all goes well during ongoing investigations so far carried out by dedicated scientific teams worldwide working collaboratively across academia industry government agencies etc..